Cas no 1400668-12-3 (N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide)

N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide structure
1400668-12-3 structure
Product Name:N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide
CAS No:1400668-12-3
MF:C18H21BN2O3
MW:324.181944608688
CID:2148674
Update Time:2023-08-04

N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]Benzamide
    • N-(5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YL)BENZAMIDE
    • SOHMBESQKQUODH-UHFFFAOYSA-N
    • MB18622
    • N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide
    • Inchi: 1S/C18H21BN2O3/c1-17(2)18(3,4)24-19(23-17)14-10-15(12-20-11-14)21-16(22)13-8-6-5-7-9-13/h5-12H,1-4H3,(H,21,22)
    • InChI Key: SOHMBESQKQUODH-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC=C(C=2)NC(C2C=CC=CC=2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 447
  • Topological Polar Surface Area: 60.4

N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide Related Literature

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